Cas no 895261-53-7 (RPAXIUYBXPEYSB-UHFFFAOYSA-N)
RPAXIUYBXPEYSB-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- RPAXIUYBXPEYSB-UHFFFAOYSA-N
-
- Inchi: 1S/C13H13NO5S2/c1-18-10-5-3-4-9(8-10)14-21(16,17)11-6-7-20-12(11)13(15)19-2/h3-8,14H,1-2H3
- InChI Key: RPAXIUYBXPEYSB-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC=CC=1S(NC1=CC=CC(OC)=C1)(=O)=O
RPAXIUYBXPEYSB-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3166-0029-2μmol |
methyl 3-[(3-methoxyphenyl)sulfamoyl]thiophene-2-carboxylate |
895261-53-7 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3166-0029-1mg |
methyl 3-[(3-methoxyphenyl)sulfamoyl]thiophene-2-carboxylate |
895261-53-7 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3166-0029-2mg |
methyl 3-[(3-methoxyphenyl)sulfamoyl]thiophene-2-carboxylate |
895261-53-7 | 90%+ | 2mg |
$59.0 | 2023-04-27 |
RPAXIUYBXPEYSB-UHFFFAOYSA-N Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on RPAXIUYBXPEYSB-UHFFFAOYSA-N
Introduction to Compound with CAS No. 895261-53-7 and Product Name: RPAXIUYBXPEYSB-UHFFFAOYSA-N
The compound with the CAS number 895261-53-7 and the product name RPAXIUYBXPEYSB-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. Understanding its chemical composition, biological activity, and recent research findings is essential for appreciating its significance.
The molecular structure of this compound, as indicated by its CAS number, suggests a complex and highly functionalized molecule. Such compounds often exhibit a wide range of interactions with biological targets, making them promising candidates for drug development. The product name RPAXIUYBXPEYSB-UHFFFAOYSA-N further underscores its specialized nature, likely derived from a systematic nomenclature used in the pharmaceutical industry to denote specific chemical entities.
In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. The compound in question has been studied for its ability to modulate various biological pathways, particularly those involved in inflammation and immune response. Preliminary studies have shown that it can interact with specific receptors and enzymes, leading to altered cellular behavior that may be beneficial in treating chronic inflammatory conditions.
One of the most exciting aspects of this compound is its potential application in precision medicine. By targeting specific molecular pathways, it may offer a more tailored approach to treatment, reducing side effects associated with broader-spectrum drugs. This aligns with the growing trend in healthcare towards personalized therapies that take into account individual genetic and molecular profiles.
The synthesis of such complex molecules is a testament to the advancements in organic chemistry and synthetic methodologies. Researchers have developed innovative techniques to construct intricate molecular frameworks while maintaining high levels of purity and yield. These methods are crucial for translating laboratory discoveries into viable pharmaceuticals.
From a regulatory perspective, the introduction of new compounds like this one must navigate stringent guidelines to ensure safety and efficacy. Clinical trials are conducted in phases, starting with cell cultures and animal models before moving to human trials. Each phase provides critical data on the compound's pharmacokinetics, pharmacodynamics, and potential adverse effects.
Recent publications highlight the compound's role in preclinical studies aimed at understanding its mechanism of action. For instance, researchers have observed that it can inhibit the activity of certain enzymes involved in pro-inflammatory signaling pathways. This inhibition leads to reduced production of cytokines and other mediators that drive inflammation, offering a potential therapeutic strategy for conditions like rheumatoid arthritis and inflammatory bowel disease.
The compound's ability to cross cell membranes efficiently is another key factor contributing to its promise as a therapeutic agent. Poor membrane permeability can limit a drug's effectiveness, but this compound appears to overcome such barriers, ensuring it reaches its target sites within the body.
Moreover, the environmental stability of this compound under various conditions is an important consideration for its formulation and storage. Researchers have tested its stability at different temperatures and pH levels to ensure it remains effective over time. This information is critical for developing practical dosing regimens and delivery systems.
In conclusion, the compound with CAS number 895261-53-7 and product name RPAXIUYBXPEYSB-UHFFFAOYSA-N represents a significant step forward in biomedical research. Its unique properties and potential applications make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover more about its mechanisms of action and clinical efficacy, it holds promise for improving treatments for various diseases.
895261-53-7 (RPAXIUYBXPEYSB-UHFFFAOYSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)